Cas no 856257-02-8 (5-(2-phenylpropyl)-1H-pyrazole-3-carboxylic acid ethyl ester)

• Product Name: 5-(2-phenylpropyl)-1H-pyrazole-3-carboxylic acid ethyl ester
• CAS No: 856257-02-8
• MF: C₁₅H₁₈N₂O₂
• MW: 258.315623760223
• CID: 2153066
• PubChem ID: 57435096
• Update Time: 2025-04-21

5-(2-phenylpropyl)-1H-pyrazole-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-(2-phenylpropyl)-1H-pyrazole-3-carboxylic acid ethyl ester
• DB-368009
• PRWAVJHUXBAARO-UHFFFAOYSA-N
• 856257-02-8
• SCHEMBL1149227

• Inchi： 1S/C15H18N2O2/c1-3-19-15(18)14-10-13(16-17-14)9-11(2)12-7-5-4-6-8-12/h4-8,10-11H,3,9H2,1-2H3,(H,16,17)
• InChI Key： PRWAVJHUXBAARO-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(CC(C)C2C=CC=CC=2)NN=1)=O

Computed Properties

• Exact Mass: 258.136827821Da
• Monoisotopic Mass: 258.136827821Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55Ų